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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Citronellyl Formate, a key
ingredient in the fragrance industry, for professionals in research, development, and
formulation. This document details its chemical properties, olfactory profile, and applications,
alongside standardized protocols for its evaluation.

Introduction to Citronellyl Formate

Citronellyl Formate (CAS No. 105-85-1) is an ester renowned for its fresh, floral, and fruity
aroma.[1] It is a versatile ingredient used to impart a natural-smelling rosiness with green and
citrus nuances to a wide array of fragranced products.[2][3] Chemically, it is the formate ester of
citronellol.[4]

Olfactory Profile and Applications

Citronellyl Formate possesses a complex and multifaceted scent profile, making it a valuable
component in a perfumer's palette.

Odor Description: A fresh, green, and rosy scent with fruity undertones, often described as
reminiscent of geranium, bergamot, and rose petals with hints of citrus and a subtle waxy,
honey-like sweetness.[5][6]

Applications in Fragrance Formulation:
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o Floral Accords: It is a cornerstone in the creation of realistic rose and geranium accords,
providing a fresh, dewy petal character.[5][7] It also blends well in lily-of-the-valley (muguet)
and other white floral compositions, adding a natural green lift.[8]

o Fruity Compositions: Its inherent fruitiness is leveraged in fragrances with notes of apricot
and peach.[7]

o Citrus and Fresh Scents: The citrus and grapefruit rind-like facets of Citronellyl Formate
make it an excellent top note ingredient to enhance freshness and sparkle in citrus and
fougeére fragrances.[7]

e Functional Fragrances: Due to its good stability, it is frequently used in personal care and
household products such as soaps, lotions, shampoos, and detergents.[4][8][9] It is
particularly effective in soap perfumes where its fresh character holds up well in alkaline
conditions.[5]

Recommended Usage Levels: The concentration of Citronellyl Formate in a fragrance
concentrate can range from traces up to 10%, depending on the desired effect.[5] In flavor
concentrates, its use is much lower, typically up to 100 ppm.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data for Citronellyl Formate.

Table 1: Physicochemical Properties of Citronellyl Formate
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Property Value Reference
Molecular Formula C11H2002 [4]
Molecular Weight 184.28 g/mol [4]

CAS Number 105-85-1 [1]
Appearance C.:Ieér, colorless to pale yellow 1]

liquid

Density 0.885 - 0.899 g/cm3 at 25 °C [1][2]
Boiling Point 230 - 236 °C [1112]

Flash Point 92-93°C [4]

Vapor Pressure 0.03 mmHg at 25 °C [6]

N Soluble in alcohol and most
Solubility ) ) [10]
oils; Insoluble in water.

log P 3.8-3.9 [4][6]
Refractive Index 1.440 - 1.450 at 20 °C [2]
Odor Threshold Data not available [1]8]

20 ppm (floral, waxy, fruity,
Taste Threshold ) ppm ( ) y R4 [10]
citrus, tangerine)

Table 2: Stability Profile of Citronellyl Formate
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Condition Stability Reference

Overall Generally stable [4]

. . May hydrolyze to form formic
Acidic Conditions " [2]
aci

Alkaline Conditions (e.qg.,

Good stability [5]
Soap)
Oxidizing Conditions (e.qg., N

Poor stability [5]
Bleach)
Fine Fragrance (Alcoholic) Excellent stability [11]
Antiperspirant/Deodorant Good stability [5]
Shampoo/Body Lotion Good stability [5]
Powder Detergent Moderate stability [11]

Experimental Protocols

Detailed methodologies for the evaluation of Citronellyl Formate in fragrance applications are
provided below.

Sensory Evaluation of Citronellyl Formate

Objective: To assess the olfactory characteristics of Citronellyl Formate in a standardized and
reproducible manner.

Materials:

Citronellyl Formate sample

Odorless smelling strips (blotters)

Ethanol (perfumer's grade, odorless)

Glass beakers
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o Pipettes
» Controlled environment (odor-free room with consistent temperature and humidity)
Protocol:

o Preparation of Solutions: Prepare a 10% solution of Citronellyl Formate in ethanol to
facilitate evaluation. For certain applications, evaluations of the neat material may also be
necessary.

e Dipping the Smelling Strips: Dip the narrow end of a smelling strip into the prepared solution
for approximately 2-3 seconds, ensuring about 1 cm of the strip is submerged.

e Initial Evaluation (Top Notes): Immediately after dipping, wave the smelling strip about 10-15
cm from the nose and inhale gently. Record the initial impressions, focusing on the most
volatile (top note) characteristics.

o Evaluation Over Time (Heart and Base Notes): Place the smelling strip on a labeled holder
and evaluate its scent profile at regular intervals (e.g., 5 minutes, 30 minutes, 1 hour, 4
hours, and 24 hours). This allows for the assessment of the evolution of the fragrance, from
the heart notes to the longer-lasting base notes. Note the tenacity (how long the odor is
perceptible).

o Data Recording: For each time point, record detailed descriptors of the scent, including its
character (e.g., rosy, green, fruity), intensity (on a scale of 1 to 10), and any other
observations.

o Panelist Considerations: For formal sensory panels, ensure panelists are in a quiet,
distraction-free environment.[12] To prevent olfactory fatigue, limit the number of samples
evaluated in one session and provide breaks.[13]

Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To separate the volatile constituents of a fragrance oil containing Citronellyl
Formate and identify the odor-active compounds.

Materials and Equipment:
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e Gas Chromatograph (GC) with a Flame lonization Detector (FID) or Mass Spectrometer
(MS)

» Olfactory Detection Port (ODP)

o Appropriate GC column (e.g., non-polar or mid-polar capillary column)
e Helium (carrier gas)

o Fragrance sample containing Citronellyl Formate

e Syringe for injection

Protocol:

o Sample Preparation: Dilute the fragrance oil in a suitable solvent (e.g., ethanol or
dichloromethane) to an appropriate concentration for GC analysis.

¢ Instrument Setup:

o Install the GC column and connect the outlet to a splitter that directs the effluent to both
the detector (FID/MS) and the ODP. A split ratio of 1:1 is common.

o Set the GC parameters, including injector temperature, oven temperature program, carrier
gas flow rate, and detector settings. The temperature program should be optimized to
achieve good separation of the fragrance components.

e Analysis:
o Inject the prepared sample into the GC.

o As the compounds elute from the GC column, a trained analyst (assessor) sniffs the
effluent at the ODP.

o The assessor records the time, duration, and a detailed description of each odor
perceived.
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o Simultaneously, the detector (FID/MS) records the chromatogram, providing data on the
retention time and abundance of each compound. The MS provides structural information
for identification.

o Data Correlation: Correlate the sensory data from the ODP with the instrumental data from
the detector. This allows for the identification of the specific compounds responsible for the
different notes in the fragrance.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the application and evaluation of
Citronellyl Formate.

Olfactory Sensory Neuron

Click to download full resolution via product page

Caption: Olfactory Signaling Pathway for Odorant Perception.
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Caption: Workflow for Sensory Evaluation of Citronellyl Formate.
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Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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